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Compound of Interest

Compound Name: (S)-(-)-1-(1-Naphthyl)ethanol

Cat. No.: B098219 Get Quote

An In-depth Technical Guide on (S)-(-)-1-(1-Naphthyl)ethanol for Researchers, Scientists, and

Drug Development Professionals.

This technical guide provides comprehensive information on the chemical properties, synthesis,

and applications of the chiral alcohol (S)-(-)-1-(1-Naphthyl)ethanol. This compound serves as

a critical chiral building block in asymmetric synthesis, particularly in the development of

pharmacologically active molecules.

Core Compound Data
(S)-(-)-1-(1-Naphthyl)ethanol is a chiral aromatic alcohol. Its stereochemistry is of significant

importance in the synthesis of enantiomerically pure compounds.

Property Value Source

CAS Number 15914-84-8 [1]

Molecular Formula C₁₂H₁₂O [2][3]

Molecular Weight 172.22 g/mol [2][3][4][5]

Synonyms

(S)-(-)-α-Methyl-1-

naphthalenemethanol, (S)-

(-)-1-(1-

Hydroxyethyl)naphthalene

[1]
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Physicochemical Properties
Property Value

Appearance Colorless to pale yellow liquid

Solubility
Soluble in many organic solvents (alcohols,

ethers, aromatic hydrocarbons)

Applications in Research and Drug Development
(S)-(-)-1-(1-Naphthyl)ethanol is a valuable intermediate in various fields:

Pharmaceutical Industry: It serves as a chiral precursor for the synthesis of various drugs

and active pharmaceutical ingredients.[6] Notably, it is a chiral drug intermediate for

producing mevinic acid analogs, which are potent cholesterol-lowering agents.[7] These

analogs act as HMG-CoA reductase inhibitors and are used in the synthesis of statins.[7]

Organic Synthesis: This compound is widely used as a versatile reagent in organic synthesis

due to its chemical properties that allow for the formation of a wide range of other

compounds.[6][8]

Medical Research: Due to its potential anti-inflammatory and anti-cancer properties, 1-(1-

Naphthyl)ethanol is a compound of interest in medical research for the development of novel

therapeutic agents.[6]

Perfumery and Fragrances: The racemic form, 1-(1-Naphthyl)ethanol, is utilized as a key

ingredient in the creation of various fragrances due to its distinctive floral, sweet, and

somewhat spicy scent.[6]

Experimental Protocols
The enantioselective synthesis of (S)-(-)-1-(1-Naphthyl)ethanol is crucial for its application in

drug development. A common and effective method is the asymmetric reduction of the prochiral

ketone, 1-acetonaphthone. Biocatalytic reduction offers a highly selective and environmentally

friendly approach.
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Biocatalytic Asymmetric Reduction of 1-
Acetonaphthone
This protocol is based on the whole-cell bioreduction of 1-acetonaphthone to produce

enantiopure (S)-1-(1-naphthyl)ethanol using a microbial ketoreductase.[7]

1. Microorganism and Culture Preparation:

A suitable microorganism, such as Pichia sp., is selected for its ketoreductase activity.

The microorganism is cultured in an appropriate growth medium to achieve a sufficient cell

density for the bioreduction.

2. Bioreduction Reaction:

In a reaction vessel, the cultured microbial cells (whole-cell catalyst) are suspended in a

buffer solution.

1-Acetonaphthone, the substrate, is added to the cell suspension.

The reaction mixture is incubated under optimized conditions of temperature, pH, and

agitation to facilitate the enzymatic reduction.

3. Reaction Monitoring:

The progress of the reaction is monitored by techniques such as Thin Layer Chromatography

(TLC) or Gas Chromatography (GC) to determine the conversion of the ketone to the

alcohol.

4. Product Extraction and Purification:

Upon completion of the reaction, the product is extracted from the aqueous phase using an

organic solvent (e.g., ethyl acetate).

The organic layers are combined, dried over an anhydrous salt (e.g., sodium sulfate), and

the solvent is removed under reduced pressure to yield the crude product.

The crude (S)-1-(1-naphthyl)ethanol is purified by column chromatography on silica gel.
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5. Enantiomeric Excess Determination:

The enantiomeric excess (ee) of the purified product is determined using chiral High-

Performance Liquid Chromatography (HPLC) or chiral GC to confirm the stereoselectivity of

the bioreduction.

Visualized Experimental Workflow
The following diagram illustrates the general workflow for the biocatalytic synthesis of (S)-(-)-1-
(1-Naphthyl)ethanol.
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Biocatalytic Synthesis of (S)-(-)-1-(1-Naphthyl)ethanol
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Caption: Workflow for the biocatalytic synthesis of (S)-(-)-1-(1-Naphthyl)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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